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Compound of Interest

Compound Name: 4-Chloro-3,5-dinitrobenzoic acid

Cat. No.: B091040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available toxicological data for 4-chloro-
3,5-dinitrobenzoic acid (CDNBA). It is intended for informational purposes for a scientific

audience. A comprehensive toxicological evaluation of this compound is limited by the scarcity

of published primary research. The experimental protocols described herein are representative

examples of standard toxicological assays and are not the specific, detailed protocols used for

the CDNBA data presented, as those were not fully available in the cited literature.

Executive Summary
4-chloro-3,5-dinitrobenzoic acid (CDNBA) is a chloro-nitro-aromatic compound. While many

aromatic nitro-compounds are recognized as hazardous materials, the toxicological profile of

CDNBA has not been extensively investigated. This guide synthesizes the available data on its

cytotoxicity and summarizes its hazard classifications. Due to a lack of specific studies,

information on genotoxicity and in vivo toxicity is inferred from the broader class of

nitroaromatic compounds. This document aims to provide a foundational understanding of the

known and potential toxicological properties of CDNBA to guide further research and safe

handling.

Physicochemical Properties
A summary of the key physicochemical properties of CDNBA is presented in Table 1.
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Table 1: Physicochemical Properties of 4-chloro-3,5-dinitrobenzoic acid

Property Value Reference

Molecular Formula C₇H₃ClN₂O₆ [1]

Molecular Weight 246.56 g/mol [1]

Appearance Yellow crystalline powder [2]

Melting Point 159-162 °C [2]

Solubility in Water Approx. 2.5 g/L at 25°C

Acid Dissociation Constant

(pKa)
~2.63

Toxicological Data
The known toxicological data for CDNBA is limited to in vitro cytotoxicity studies. Information

regarding genotoxicity and in vivo toxicity is not available for this specific compound.

Cytotoxicity
The primary study on the cytotoxicity of CDNBA was conducted using the protozoan

Tetrahymena pyriformis. The results are summarized in Table 2. The study found that in

buffered solutions, CDNBA exhibited a median effective concentration (EC50) of 104.47 μM,

which is the concentration at which the proliferation of the organism was inhibited by 50%.[3] It

was also noted that irradiation of CDNBA solutions with ultraviolet light increased its toxicity,

suggesting the formation of more cytotoxic intermediate products.[3]

Table 2: Cytotoxicity of 4-chloro-3,5-dinitrobenzoic acid

Test System Endpoint Result (EC50) Notes Reference

Tetrahymena

pyriformis

Inhibition of

proliferation
104.47 μM

In buffered

solutions.
[3]

Genotoxicity
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No specific genotoxicity studies, such as the Ames test or comet assay, have been published

for 4-chloro-3,5-dinitrobenzoic acid. However, many nitroaromatic compounds are known to

be mutagenic.[4] The genotoxicity of this class of compounds is often linked to the reductive

metabolism of the nitro groups, leading to the formation of reactive intermediates that can

adduct to DNA.[5][6] For instance, studies on other dinitrobenzoic acid derivatives have shown

positive results in bacterial mutagenicity assays and for inducing micronuclei in human cells.[5]

[6]

In Vivo Toxicity
There is no publicly available data on the in vivo toxicity of 4-chloro-3,5-dinitrobenzoic acid,

such as LD50 values in animal models.

Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-chloro-3,5-dinitrobenzoic acid is classified as a skin irritant (H315), a serious eye

irritant (H319), and may cause respiratory irritation (H335).[1][2]

Table 3: GHS Hazard Classification for 4-chloro-3,5-dinitrobenzoic acid

Hazard Class Hazard Statement Reference

Skin corrosion/irritation H315: Causes skin irritation [1][2]

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation
[1][2]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
[1][2]

Potential Mechanisms of Toxicity
While the specific signaling pathways and mechanisms of toxicity for CDNBA have not been

elucidated, the toxicology of nitroaromatic compounds, in general, is understood to proceed via

several key mechanisms. The primary mechanism involves the enzymatic reduction of the nitro

groups.
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4-Chloro-3,5-dinitrobenzoic acid
(Ar-NO₂)

Nitroreductases
(e.g., in bacteria, protozoa)

 One-electron reduction

Nitro Anion Radical
(Ar-NO₂⁻)

Molecular Oxygen (O₂)

 Redox Cycling

Nitroso Intermediate
(Ar-NO)

 Further reduction

Superoxide Radical (O₂⁻)

Reactive Oxygen Species (ROS)

Oxidative Stress

Cellular Damage
(Lipid peroxidation, DNA damage, etc.)

Hydroxylamine Intermediate
(Ar-NHOH)

DNA Adducts

 Electrophilic attack

Mutagenicity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Exposure

Analysis

Culture T. pyriformis to
logarithmic growth phase

Inoculate test concentrations
with T. pyriformis

Prepare stock solution
of CDNBA in a suitable solvent

Perform serial dilutions to
obtain a range of test concentrations

Incubate for a defined period
(e.g., 24 or 48 hours)

under controlled conditions

Count cell density
(e.g., using a hemocytometer

or automated cell counter)

Calculate the percent inhibition
of growth for each concentration

relative to a control

Determine the EC50 value
using a dose-response curve
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Preparation

Exposure & Plating

Analysis

Prepare overnight cultures of
Salmonella typhimurium strains

Mix bacteria, CDNBA, and S9 mix
(or buffer) in molten top agar

Prepare various concentrations
of CDNBA

Prepare S9 metabolic
activation mixture (optional)

Pour the mixture onto
minimal glucose agar plates

Incubate plates for 48-72 hours
at 37°C

Count the number of revertant
colonies on each plate

Compare the number of revertants
in test plates to control plates
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Cell Preparation & Exposure

Embedding & Lysis

Electrophoresis & Staining

Analysis

Prepare a single-cell suspension
of the target cells

Expose cells to various
concentrations of CDNBA

Embed cells in low-melting-point
agarose on a microscope slide

Lyse cells in a high-salt
detergent solution to remove

membranes and proteins

Unwind DNA in an
alkaline electrophoresis buffer

Perform electrophoresis to allow
damaged DNA to migrate

Stain DNA with a
fluorescent dye

Visualize 'comets' using
a fluorescence microscope

Quantify DNA damage using
imaging software (e.g., tail length,

% DNA in tail)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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